Selprazine
Overview
Description
Selprazine is a chemical compound that belongs to the family of phenothiazines. It is a potent neuroleptic agent that has been widely used in scientific research for several decades. Selprazine has been shown to have a wide range of pharmacological effects, including antipsychotic, antiemetic, and sedative properties.
Scientific Research Applications
Nano selenium and Atrazine Interaction : Nano selenium has been found to reduce the genotoxicity of Atrazine and improve seedling performance, potentially acting as an inducer for metallothionein genes (Zedan & Omar, 2019).
Targeted Cancer Therapeutics : Silk-elastin-like protein biomaterials (SELPs), which have multi-stimuli-responsive properties and tunability, are promising for targeted cancer therapeutics delivery and controlled gene release (Huang, Rollett, & Kaplan, 2015).
Weight Management in Diabetes : Semaglutide, a medication, has been shown to be effective and safe for weight management in adults with overweight or obesity, and type 2 diabetes (Davies et al., 2021).
Atrazine's Ecological Effects : Atrazine exposure induces hermaphroditism and demasculinizes the larynges of African clawed frogs, potentially impairing their sexual development and contributing to amphibian declines (Hayes et al., 2002).
Antibodies in Environmental Research : Antibodies are used as analytical tools in various assays and techniques for clinical chemistry, endocrinology, and food and environmental research (Fránek & Hruška, 2018).
Atrazine's Impact on Reproduction : Atrazine reduces egg production in Japanese medaka by 36-42%, altering final maturation of oocytes (Papoulias et al., 2014).
Atrazine Detection in Environmental Samples : The atrazine-specific single-stranded DNA molecular recognition element (MRE) identified in this study is useful for rapid atrazine detection in environmental samples (Williams et al., 2014).
Epilepsy Treatment : Canine status epilepticus may provide a setting for proof of principle studies of new therapies for both humans and canines (Leppik et al., 2009).
properties
IUPAC Name |
6-[3-[4-(2-ethoxyphenyl)piperazin-1-yl]propoxy]-3,4-dihydro-1H-quinolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O3/c1-2-29-23-7-4-3-6-22(23)27-15-13-26(14-16-27)12-5-17-30-20-9-10-21-19(18-20)8-11-24(28)25-21/h3-4,6-7,9-10,18H,2,5,8,11-17H2,1H3,(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSFSFRWKLXZAQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)CCCOC3=CC4=C(C=C3)NC(=O)CC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70146202 |
Source
|
| Record name | Selprazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70146202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
409.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Selprazine | |
CAS RN |
103997-59-7 |
Source
|
| Record name | Selprazine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0103997597 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Selprazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70146202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SELPRAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VA472258QN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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